6-((5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[5-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H24N6O3S/c1-14-7-9-26(10-8-14)19(29)13-31-21-25-24-17(27(21)16-5-3-2-4-6-16)11-15-12-18(28)23-20(30)22-15/h2-6,12,14H,7-11,13H2,1H3,(H2,22,23,28,30)
• InChI Key: WWBGOLWUCZPYEA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NN=C(N2C3=CC=CC=C3)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H24N6O3S
• Molecular Weight: 440.5 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a pyrimidine dione moiety, a 1,2,4-triazole ring, and a 4-methylpiperidine group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, is quite complex. It includes a pyrimidine-2,4-dione moiety, a 1,2,4-triazole ring, and a 4-methylpiperidine group. These groups are connected by various carbon and sulfur atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the pyrimidine ring might undergo reactions at the carbonyl groups, and the 1,2,4-triazole ring could potentially participate in reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen and oxygen atoms could affect its solubility in various solvents.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The study of complex organic molecules like this one is an active area of research in medicinal chemistry. Future work could involve synthesizing this compound and studying its biological activity.